Cas no 1589481-91-3 (tert-butyl 5-bromo-2-chloro-3-fluoropyridine-4-carboxylate)

• Product Name: tert-butyl 5-bromo-2-chloro-3-fluoropyridine-4-carboxylate
• CAS No: 1589481-91-3
• MF: C₁₀H₁₀BrClFNO₂
• MW: 310.54730463028
• CID: 6159460
• PubChem ID: 86716825
• Update Time: 2025-06-14

tert-butyl 5-bromo-2-chloro-3-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-bromo-2-chloro-3-fluoropyridine-4-carboxylate
• Z4284320472
• 5-Bromo-2-chloro-3-fluoro-isonicotinic acid tert-butyl ester
• 1589481-91-3
• EN300-22991543
• GWNNGGYLNPQDEO-UHFFFAOYSA-N
• SCHEMBL15644973

• Inchi： 1S/C10H10BrClFNO2/c1-10(2,3)16-9(15)6-5(11)4-14-8(12)7(6)13/h4H,1-3H3
• InChI Key： GWNNGGYLNPQDEO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1C(=O)OC(C)(C)C)F)Cl

Computed Properties

• Exact Mass: 308.95675g/mol
• Monoisotopic Mass: 308.95675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on tert-butyl 5-bromo-2-chloro-3-fluoropyridine-4-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 5-Bromo-2-Chloro-3-Fluoropyridine-4-Carboxylate (CAS: 1589481-91-3)

In recent years, tert-butyl 5-bromo-2-chloro-3-fluoropyridine-4-carboxylate (CAS: 1589481-91-3) has emerged as a critical intermediate in the synthesis of pharmaceuticals and agrochemicals. This compound, characterized by its unique halogenated pyridine structure, has garnered significant attention due to its versatility in medicinal chemistry and drug discovery. The presence of multiple halogen substituents (bromo, chloro, and fluoro) and the tert-butyl ester group makes it a valuable building block for the development of novel bioactive molecules, particularly in the fields of oncology, neurology, and infectious diseases.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the role of tert-butyl 5-bromo-2-chloro-3-fluoropyridine-4-carboxylate in the synthesis of kinase inhibitors. Researchers utilized this compound as a key intermediate to develop a series of potent and selective inhibitors targeting the epidermal growth factor receptor (EGFR) family, which is implicated in various cancers. The study demonstrated that the halogenated pyridine core facilitated efficient cross-coupling reactions, enabling the rapid diversification of the molecular scaffold. The resulting inhibitors exhibited nanomolar potency against EGFR mutants, with improved pharmacokinetic profiles compared to existing therapeutics.

Another significant application of this compound was reported in a 2024 paper in Organic Letters, where it served as a precursor for the synthesis of fluorinated analogs of nicotinic acetylcholine receptor (nAChR) modulators. The researchers employed palladium-catalyzed coupling reactions to introduce diverse substituents at the 5-position of the pyridine ring, leveraging the reactivity of the bromo group. The resulting compounds showed enhanced binding affinity and selectivity for α7 nAChR subtypes, suggesting potential applications in treating neurodegenerative disorders such as Alzheimer's disease.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation of tert-butyl 5-bromo-2-chloro-3-fluoropyridine-4-carboxylate to improve yield and scalability. A 2023 study in Tetrahedron Letters described a streamlined two-step synthesis starting from commercially available 2,3-dichloro-5-fluoropyridine. The process involved regioselective bromination followed by carboxylation using tert-butyl lithium, achieving an overall yield of 65%. This method offers a cost-effective and scalable route for large-scale production, addressing previous challenges associated with low yields and harsh reaction conditions.

The compound's stability and reactivity have also been investigated in the context of continuous flow chemistry. A 2024 report in ACS Sustainable Chemistry & Engineering demonstrated that tert-butyl 5-bromo-2-chloro-3-fluoropyridine-4-carboxylate could be efficiently functionalized under continuous flow conditions, reducing reaction times and improving safety profiles compared to batch processes. This approach aligns with the pharmaceutical industry's growing emphasis on green chemistry and process intensification.

Looking ahead, the unique structural features of tert-butyl 5-bromo-2-chloro-3-fluoropyridine-4-carboxylate position it as a promising scaffold for further medicinal chemistry exploration. Its compatibility with various cross-coupling reactions, combined with the potential for further functionalization of the ester group, offers numerous opportunities for structure-activity relationship studies. Future research directions may include its application in PROTAC (proteolysis targeting chimera) design or as a building block for covalent inhibitors, leveraging the reactivity of its halogen substituents.